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Compound of Interest

Compound Name: (2S)-sulfonatepropionyl-CoA

Cat. No.: B15622071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of (2S)-sulfonatepropionyl-
CoA, a molecule of interest in various biochemical pathways. The information is derived from

the PubChem database, a reputable source for chemical information.

Chemical Identity
(2S)-sulfonatepropionyl-CoA is a derivative of Coenzyme A. Its precise chemical structure is

complex, and for the purposes of molecular weight calculation, its elemental composition is the

primary focus.

PubChem CID: 137700786[1]

Molecular Formula: C₂₄H₄₀N₇O₂₀P₃S₂[1]

Molecular Weight
The molecular weight of (2S)-sulfonatepropionyl-CoA has been computationally determined

to be 903.7 g/mol [1]. This value is crucial for a variety of experimental procedures, including

mass spectrometry, preparation of solutions with specific molar concentrations, and kinetic

studies of enzymes that interact with this substrate.
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Data Presentation: Elemental Composition and
Molecular Weight Calculation
The following table summarizes the elemental composition of (2S)-sulfonatepropionyl-CoA
and the calculation of its molecular weight. Standard atomic weights are used for this

calculation.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 24 12.011 288.264

Hydrogen H 40 1.008 40.320

Nitrogen N 7 14.007 98.049

Oxygen O 20 15.999 319.980

Phosphorus P 3 30.974 92.922

Sulfur S 2 32.065 64.130

Total 96 903.665

Note: The calculated molecular weight may vary slightly from the computationally derived value

provided by PubChem due to differences in the precision of atomic weights used.

Visualization of Elemental Contribution
The following diagram illustrates the relationship between the elemental composition and the

final calculated molecular weight of (2S)-sulfonatepropionyl-CoA.
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Elemental Composition

C₂₄H₄₀N₇O₂₀P₃S₂

Carbon (C)
24 atoms

Hydrogen (H)
40 atoms

Nitrogen (N)
7 atoms

Oxygen (O)
20 atoms

Phosphorus (P)
3 atoms

Sulfur (S)
2 atoms

Molecular Weight
903.7 g/mol
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Caption: Elemental composition breakdown for the calculation of molecular weight.

Experimental Protocols
While this document focuses on the calculated molecular weight, experimental verification

would typically be performed using mass spectrometry. A generalized workflow for such an

analysis is provided below.

Sample Preparation
(2S)-sulfonatepropionyl-CoA in solution

Ionization
e.g., Electrospray (ESI)

Mass Analysis
e.g., TOF or Quadrupole

Detection
Ion Detector

Mass Spectrum
Plot of m/z vs. Intensity Molecular Weight Confirmation
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Caption: Generalized workflow for mass spectrometry-based molecular weight determination.
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Disclaimer: This guide is intended for informational purposes for a scientific audience. The

provided data is based on publicly available chemical databases. For critical applications,

experimental verification is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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